N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea

• IUPAC Name: 1-(2-fluorophenyl)-3-(4-methylpiperazin-1-yl)thiourea
• InChI: InChI=1S/C12H17FN4S/c1-16-6-8-17(9-7-16)15-12(18)14-11-5-3-2-4-10(11)13/h2-5H,6-9H2,1H3,(H2,14,15,18)
• InChI Key: QYJXTJXDJLLMOZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=S)NC2=CC=CC=C2F
• Molecular Formula: C12H17FN4S
• Molecular Weight: 268.36 g/mol

Description

N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea, also known as PFTU, is a chemical compound that has been studied for its potential use in research applications. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including carbonic anhydrase and acetylcholinesterase. Additionally, N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been found to modulate the expression of various genes involved in cell growth and survival.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea in lab experiments is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to have low toxicity, making it a safe compound to use in experiments. However, one limitation of using N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea. One area of interest is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea and its effects on various enzymes and gene expression. Furthermore, studies are needed to investigate the pharmacokinetics and pharmacodynamics of N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea in vivo.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea involves the reaction of 2-fluoroaniline with 4-methylpiperazine in the presence of thiourea. The reaction is carried out in a solvent such as dichloromethane or ethanol under reflux conditions. The resulting product is purified using column chromatography, yielding N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea as a white crystalline solid.

Scientific Research Applications

N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been studied for its potential use in various research applications. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, N-(2-fluorophenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.